Cas no 3721-81-1 (Benzene, 1-cyclopentyl-2-methoxy-)

Benzene, 1-cyclopentyl-2-methoxy- structure
3721-81-1 structure
Product Name:Benzene, 1-cyclopentyl-2-methoxy-
CAS No:3721-81-1
MF:C12H16O
MW:176.254843711853
CID:1482825
PubChem ID:13396118
Update Time:2025-04-21

Benzene, 1-cyclopentyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-cyclopentyl-2-methoxy-
    • 1-cyclopentyl-2-methoxybenzene
    • DTXSID10539255
    • 3721-81-1
    • SCHEMBL7545433
    • Inchi: 1S/C12H16O/c1-13-12-9-5-4-8-11(12)10-6-2-3-7-10/h4-5,8-10H,2-3,6-7H2,1H3
    • InChI Key: LKXGNVYXTCFTCH-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1C1CCCC1

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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